Cas no 28048-29-5 (2-Propynoic acid,3-(2-nitrophenyl)-, ethyl ester)

• Product Name: 2-Propynoic acid,3-(2-nitrophenyl)-, ethyl ester
• CAS No: 28048-29-5
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 285634
• PubChem ID: 349743
• Update Time: 2025-04-19

2-Propynoic acid,3-(2-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,3-(2-nitrophenyl)-, ethyl ester
• ethyl 3-(2-nitrophenyl)prop-2-ynoate
• 2-Nitrophenyl-propinsaeureethylester
• NSC409587
• DTXSID40325300
• (2-nitrophenyl)propynoic acid ethyl ester
• (2-NITRO-PHENYL)-PROPYNOIC ACID ETHYL ESTER
• 28048-29-5
• NSC-409587

• Inchi： 1S/C11H9NO4/c1-2-16-11(13)8-7-9-5-3-4-6-10(9)12(14)15/h3-6H,2H2,1H3
• InChI Key： UHOVFSCTEQZZMV-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=CC=1[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.03260